N-cyclopentyl-N-[(5-methyl-2-thienyl)methyl]-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-cyclopentyl-N-[(5-methylthiophen-2-yl)methyl]-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C20H22N4OS/c1-15-11-12-18(26-15)13-23(16-7-5-6-8-16)20(25)19-14-24(22-21-19)17-9-3-2-4-10-17/h2-4,9-12,14,16H,5-8,13H2,1H3
• InChI Key: JHJJNMOBALZVKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CN(C2CCCC2)C(=O)C3=CN(N=N3)C4=CC=CC=C4
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

“N-cyclopentyl-N-[(5-methyl-2-thienyl)methyl]-1-phenyl-1H-1,2,3-triazole-4-carboxamide” is a complex organic compound. It contains a cyclopentyl group, a thiophene ring, a phenyl ring, and a 1,2,3-triazole ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring, the attachment of the phenyl and thiophene rings, and the incorporation of the cyclopentyl group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The triazole ring is a five-membered ring containing two nitrogen atoms, which can participate in various chemical reactions. The thiophene and phenyl rings are aromatic and can contribute to the stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the triazole, thiophene, and phenyl rings, as well as the cyclopentyl group. The triazole ring, in particular, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its rigidity and affect its solubility. The exact properties would need to be determined experimentally.

Safety and Hazards

As with any chemical compound, handling “N-cyclopentyl-N-[(5-methyl-2-thienyl)methyl]-1-phenyl-1H-1,2,3-triazole-4-carboxamide” would require appropriate safety precautions. Without specific safety data, it’s difficult to provide detailed information on its potential hazards.

Future Directions

The study and application of “N-cyclopentyl-N-[(5-methyl-2-thienyl)methyl]-1-phenyl-1H-1,2,3-triazole-4-carboxamide” could be an interesting area for future research, particularly in the field of medicinal chemistry. Further studies could explore its synthesis, properties, and potential biological activity.